Cas no 898449-42-8 (3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea)

• Product Name: 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea
• CAS No: 898449-42-8
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5483870
• Update Time: 2025-05-20

3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-3-(2-methoxyphenyl)urea
• 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea

• Inchi： 1S/C18H18ClN3O2/c1-24-16-9-3-2-8-15(16)21-18(23)22(17-10-5-11-20-17)14-7-4-6-13(19)12-14/h2-4,6-9,12H,5,10-11H2,1H3,(H,21,23)
• InChI Key： XBCGLFAVIACUMJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)(C1=NCCC1)C(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea

Introduction to 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea (CAS No. 898449-42-8) and Its Applications in Modern Chemical Biology

The compound 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea, identified by its CAS number 898449-42-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements, including a chlorophenyl group, a dihydropyrrole moiety, and a methoxyphenyl substituent, which collectively contribute to its multifaceted interactions with biological targets.

Recent studies have highlighted the potential of 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea as a versatile scaffold for developing novel therapeutic agents. The presence of the dihydropyrrole ring system is particularly noteworthy, as it is frequently observed in bioactive molecules known for their ability to modulate enzyme activity and cellular signaling pathways. This structural motif has been extensively studied in the context of antiviral, anti-inflammatory, and anticancer applications, underscoring its therapeutic relevance.

The chlorophenyl substituent at the third position of the urea core further enhances the compound's pharmacological profile. Chlorinated aromatic rings are well-documented for their role in enhancing binding affinity and metabolic stability, making them a staple in drug design. In contrast, the methoxyphenyl group at the first position introduces hydrophilicity and influences the compound's solubility and bioavailability, critical factors in drug development. The synergistic effect of these substituents suggests that 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea may exhibit a broad spectrum of biological activities.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes implicated in disease pathogenesis. Kinases are central to numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is associated with various diseases, most notably cancer. Preclinical studies have demonstrated that derivatives sharing structural similarities with 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea can selectively inhibit specific kinases while minimizing off-target effects. This selectivity is crucial for improving therapeutic efficacy and reducing adverse reactions.

Moreover, the dihydropyrrole moiety has been shown to interact with heme groups in certain enzymes, suggesting potential applications in hematinic disorders. The ability to modulate heme-based enzymes could open new avenues for treating conditions such as anemia or hemochromatosis. Additionally, the compound's urea core is known to participate in hydrogen bonding interactions with biological targets, further enhancing its binding affinity. These interactions are critical for designing molecules that can effectively compete with endogenous substrates or modulate enzyme activity.

The synthesis of 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the condensation of appropriately substituted phenols and hydrazines to form the dihydropyrrole scaffold. Subsequent functionalization introduces the chlorophenyl and methoxyphenyl groups through nucleophilic aromatic substitution or other coupling reactions. The final step involves the formation of the urea linkage via condensation with isocyanates or carbodiimides.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2-methoxyphenyl)urea. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. These computational methods have been instrumental in identifying novel analogs with enhanced biological activity or improved pharmacokinetic properties. By leveraging such tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

In vitro studies have provided preliminary evidence supporting the biological relevance of 898449-42-8. Initial assays indicate that this compound exhibits inhibitory activity against several kinases at micromolar concentrations. Notably, it demonstrates selectivity over closely related enzymes, suggesting minimal toxicity profiles. These findings are particularly encouraging given the growing demand for kinase inhibitors in oncology research. Further characterization has revealed that treatment with this compound can modulate downstream signaling pathways associated with cell proliferation and survival.

The potential therapeutic applications of 898449-42-8 extend beyond oncology. Emerging evidence suggests that it may also have utility in treating inflammatory diseases by inhibiting inflammatory mediators produced by immune cells. The ability to modulate these pathways could provide relief for patients suffering from chronic inflammatory conditions such as rheumatoid arthritis or Crohn's disease. Additionally, preliminary data indicate that this compound may exhibit neuroprotective effects by interfering with pro-inflammatory cascades implicated in neurodegenerative disorders like Alzheimer's disease.

The development of novel drug candidates requires rigorous evaluation to ensure safety and efficacy before clinical translation. Current efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing hazardous byproducts. Parallel studies are underway to assess pharmacokinetic properties such as absorption distribution metabolism excretion (ADME) profiles using relevant animal models. These studies will provide critical insights into dosing regimens and potential formulation challenges necessary for successful clinical development.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits. Open science initiatives have facilitated knowledge sharing through preclinical data repositories and public databases containing experimental results on compounds like 898449-42-8 (CAS No.). Such collaborations not only accelerate research progress but also foster innovation by combining diverse expertise across disciplines including medicinal chemistry biotechnology immunology genetics etc..

The future direction for research on 3-(3-chlorophenyl)-3-(3-hydroxypropyloxy)methyl]-1-[4-hydroxyphenethyl]urea (CAS No.) will likely involve exploring its mechanism(s) action through advanced biochemical techniques such as covalent inhibitor trapping mass spectrometry protein-protein interaction profiling etc.. Additionally integrating machine learning algorithms could help predict new derivatives based on existing structures thereby expanding chemical space available during hit identification phase.. By continuing exploration both synthetic possibilities biological relevance this promising molecule holds great promise becoming next generation therapeutic agent addressing unmet medical needs..